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Binds to B-tubulin, promotes microtubule assembly and stabilizes the
polymerized structure, thereby blocking cell cycle progression at mitosis [1] [2].

At low, clinically relevant concentrations, it suppresses microtubule dynamics
without significantly affecting polymer mass [3] [4]. It can induce a mitotic arrest
or promote chromosome mis-segregation [3].

Human cancer cell lines (e.g., HelLa, ovarian cancer lines, B-cell ymphomas,
pancreatic cancer lines) [3] [5] [6].

Mouse xenograft models (e.g., ovarian cancer, pancreatic cancer, patient-
derived xenografts/PDX) [5] [6] [7].

Cell cycle analysis (G2/M arrest), apoptosis assays (Annexin V, caspase-3),
dynamic instability parameters, tumor volume measurement, survival analysis

[3] [5] [8].
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Paclitaxel Mechanism and Experimental Pathways

The following diagram illustrates the established mechanism of paclitaxel and common experimental

pathways for validating its activity, based on the available research.

Mechanism of Action

Flow Cytometry Cell Viability Assays Fluorescence Microscopy In Vivo Studies
(Cell Cycle, Annexin V) (IC50, ATP quantification) (Mitotic Index, Spindle) (Tumor Growth, Survival)

Binds B-tubulin

Prevents depolymerizatiop

Disrupts spindle functiol

L\

Cnduction of Apoptosis) (Chromosome Missegregation)

Click to download full resolution via product page

Suggestions for Finding 2-ME Data
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To build your complete comparison guide, I suggest you try the following approaches to locate the necessary

information on 2-ME:

e Use specialized scientific databases: Conduct a targeted search in repositories like PubMed,
Google Scholar, or SciFinder. Using specific queries such as "2-Methoxyestradiol microtubule
inhibition mechanism" or "2-ME tubulin binding" may yield the required experimental data.

e Consult specialized reviews: Look for review articles on microtubule inhibitors, which often contain
comparative tables or discussions on different agents, including 2-ME.

o Explore structural data: If available, consult resources like the Protein Data Bank (PDB) for
structures of tubulin bound to 2-ME, which can provide high-resolution mechanistic insights.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548450?utm_src=pdf-bulk
https://www.smolecule.com/products/s548450?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

